isopropyl 4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}-1-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isopropyl 4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}-1-piperidinecarboxylate is a chemical compound that exhibits various interesting properties and reactivities due to its unique molecular structure.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, each intricately designed to introduce specific functional groups and achieve the desired molecular architecture. For instance, the synthesis of related imidazole and piperidine derivatives is often achieved through multi-step processes that involve condensation, reductive amination, and protection steps (Vaid et al., 2013). These processes require careful control of reaction conditions and the use of specific reagents and catalysts.
Molecular Structure Analysis
The molecular structure of compounds like isopropyl 4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}-1-piperidinecarboxylate is characterized by X-ray diffraction studies. These studies reveal critical information about the geometry, conformation, and electronic distribution in the molecule. For example, studies on similar compounds have shown that piperidine rings often adopt a chair conformation, and the geometry around specific atoms can be distorted or regular depending on the substituents (Naveen et al., 2015).
Chemical Reactions and Properties
Chemical reactions of compounds containing imidazole and piperidine units can be diverse. They can participate in various organic reactions, forming new bonds and structures. For instance, compounds with similar structures have been used in the synthesis of dihydropyridine derivatives, showcasing their reactivity in creating complex molecules (Stanovnik et al., 2002).
properties
IUPAC Name |
propan-2-yl 4-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N4O2/c1-14(2)23-17(22)21-11-6-15(7-12-21)16-18-8-13-20(16)10-5-9-19(3)4/h8,13-15H,5-7,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFSEYDURIZSCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)N1CCC(CC1)C2=NC=CN2CCCN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
isopropyl 4-{1-[3-(dimethylamino)propyl]-1H-imidazol-2-yl}-1-piperidinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.